Cas no 213598-11-9 (methyl 3-cyano-4-(propan-2-yloxy)benzoate)

• Product Name: methyl 3-cyano-4-(propan-2-yloxy)benzoate
• CAS No: 213598-11-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD09271837
• CID: 830604
• Update Time: 2025-04-19

methyl 3-cyano-4-(propan-2-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-isopropoxybenzoate
• methyl 3-cyano-4-propan-2-yloxybenzoate
• methyl 3-cyano-4-(propan-2-yloxy)benzoate

• MDL： MFCD09271837
• Inchi： 1S/C12H13NO3/c1-8(2)16-11-5-4-9(12(14)15-3)6-10(11)7-13/h4-6,8H,1-3H3
• InChI Key： CKKRKGFHNZXWCL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1C#N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides